Cas no 644982-13-8 (3-Fluoroazepan-4-one Hydrochloride)

3-Fluoroazepan-4-one Hydrochloride structure
644982-13-8 structure
Product Name:3-Fluoroazepan-4-one Hydrochloride
CAS No:644982-13-8
MF:C6H11ClFNO
MW:167.609044313431
MDL:MFCD20684656
CID:423593
PubChem ID:71379831
Update Time:2025-07-28

3-Fluoroazepan-4-one Hydrochloride Chemical and Physical Properties

Names and Identifiers

    • 4H-Azepin-4-one, 3-fluorohexahydro-, hydrochloride
    • 3-fluoroazepan-4-one,hydrochloride
    • 3-Fluoroazepan-4-one hydrochloride
    • 3-Fluoroazepan-4-one HCl
    • 3-fluoroazepan-4-one;hydrochloride
    • 644982-13-8
    • AKOS027255361
    • DTXSID70802376
    • AS-68530
    • 3-Fluoroazepan-4-onehydrochloride
    • 3-Fluoroazepan-4-one--hydrogen chloride (1/1)
    • 3-Fluoroazepan-4-one Hydrochloride
    • MDL: MFCD20684656
    • Inchi: 1S/C6H10FNO.ClH/c7-5-4-8-3-1-2-6(5)9;/h5,8H,1-4H2;1H
    • InChI Key: MXGAKSOPAKYGLT-UHFFFAOYSA-N
    • SMILES: Cl.FC1C(CCCNC1)=O

Computed Properties

  • Exact Mass: 167.05143
  • Monoisotopic Mass: 167.0513198g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 116
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 29.1Ų

Experimental Properties

  • PSA: 29.1

3-Fluoroazepan-4-one Hydrochloride Pricemore >>

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